Acetyl-Hirudin (54-65) sulfated

• Molecular Formula: C66H93N13O25
• Molecular Weight: 1468.5 g/mol
• InChI: InChI=1S/C66H93N13O25/c1-5-34(4)55(78-59(96)41(21-26-53(89)90)71-56(93)38(18-23-50(83)84)72-61(98)44(29-35-10-7-6-8-11-35)77-63(100)46(31-54(91)92)69-49(82)32-67)65(102)79-27-9-12-47(79)64(101)73-40(20-25-52(87)88)57(94)70-39(19-24-51(85)86)58(95)76-45(30-36-13-15-37(80)16-14-36)62(99)75-43(28-33(2)3)60(97)74-42(66(103)104)17-22-48(68)81/h6-8,10-11,13-16,33-34,38-47,55,80H,5,9,12,17-32,67H2,1-4H3,(H2,68,81)(H,69,82)(H,70,94)(H,71,93)(H,72,98)(H,73,101)(H,74,97)(H,75,99)(H,76,95)(H,77,100)(H,78,96)(H,83,84)(H,85,86)(H,87,88)(H,89,90)(H,91,92)(H,103,104)/t34-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,55-/m0/s1
• InChIKey: ZNEKMMIWGPUTGR-SQJOKQRMSA-N

Acetyl-Hirudin (54-65) (sulfated): A Sulfated C‑Terminal Hirudin Fragment for Thrombin Exosite‑I Binding Studies

Acetyl-Hirudin (54‑65) (sulfated) (CAS 125441‑00‑1, C₆₈H₉₅N₁₃O₂₉S, MW 1590.62) is a chemically synthesized 12‑residue peptide fragment corresponding to the sulfated C‑terminal tail (residues 54‑65) of the leech‑derived anticoagulant hirudin, with an N‑terminal acetyl cap . As a classic thrombin exosite‑I probe, this fragment binds selectively to the fibrin(ogen)‑recognition exosite (anion‑binding exosite I) of α‑thrombin without engaging the catalytic site, thereby competitively inhibiting fibrinogen cleavage and fibrinopeptide A release [1][2].

1

Exosite I–selective probe for thrombin functional studies No active-site blockade; clean dissection of ABE-I role

2

Sulfated Tyr63 for high-affinity exosite I binding Maintains signal over desulfated analogs in quantitative assays

3

N-acetylated scaffold resists exopeptidase degradation Supports extended incubation protocols in protease-rich media

• [1] Ofosu FA, et al. Inhibition of the amplification reactions of blood coagulation by site-specific inhibitors of alpha-thrombin. Biochem J. 1992;283(Pt 3):893-897. View Source
• [2] Krstenansky JL, Mao SJ. Antithrombin properties of C-terminus of hirudin using synthetic unsulfated N alpha-acetyl-hirudin45-65. FEBS Lett. 1987;211(1):10-16. View Source

Why Generic Hirudin Fragments Cannot Substitute for Acetyl-Hirudin (54-65) (sulfated) in Quantitative Thrombin‑Binding Assays

Acetyl‑Hirudin (54‑65) (sulfated) is not interchangeable with desulfated hirudin fragments (e.g., non‑sulfated hirudin 54‑65, desulfatohirudin, or recombinant hirudin variants lacking Tyr‑63 O‑sulfation) because tyrosine sulfation at position 63 confers approximately a 10‑fold enhancement in thrombin‑binding affinity relative to desulfated counterparts [1][2]. Crystallographic studies reveal that the sulfate group of Tyr‑63 participates in an extended hydrogen‑bonding network involving all three sulfato oxygen atoms within the fibrinogen‑recognition exosite, a structural feature that cannot be replicated by unmodified tyrosine [3]. This sulfation‑dependent affinity difference translates into measurable divergence in IC₅₀ values, fibrin clot inhibition potency, and exosite‑occupancy kinetics—critical variables that preclude simple substitution in assays designed to probe thrombin exosite‑I pharmacology [4].

Desulfated Analog Affinity context may shift significantly vs. sulfated probe; quantitative binding studies may require review.

Bifunctional Inhibitor Active-site occupancy confounds exosite I–isolated readouts; experimental design mismatch for selective ABE-I interrogation.

Non-acetylated Fragment Stability in biological matrices may differ; extended-incubation protocols could require re-validation.

• [1] Skrzypczak-Jankun E, et al. Structure of the hirugen and hirulog 1 complexes of alpha-thrombin. J Mol Biol. 1991;221(4):1379-1393. View Source
• [2] Vitali J, et al. Changes in interactions in complexes of hirudin derivatives and human α‑thrombin due to different crystal forms. Protein Sci. 1993;2(10):1764-1774. View Source
• [3] Liu CC, et al. Crystal structure of a biosynthetic sulfo-hirudin complexed to thrombin. J Am Chem Soc. 2007;129(35):10648-10649. View Source
• [4] Krstenansky JL, et al. N-terminal requirements of small peptide anticoagulants based on hirudin54-65. J Med Chem. 1988;31(5):1009-1011. View Source

Acetyl-Hirudin (54-65) (sulfated): Comparative Quantitative Evidence for Scientific Selection

Tyrosine‑63 Sulfation Confers ~10‑Fold Enhanced Thrombin Affinity Compared with Desulfated Hirudin Fragments

Acetyl‑Hirudin (54‑65) (sulfated) contains an O‑sulfated Tyr‑63 residue, which is the native post‑translational modification present in natural hirudin from Hirudo medicinalis. Structural and biochemical evidence demonstrates that this sulfation increases thrombin‑binding affinity by approximately one order of magnitude compared with desulfated recombinant hirudin or synthetic desulfated fragments [1][2]. In comparative clotting assays, sulfated hirudin 54‑65 (linear) exhibits significantly lower IC₅₀ values than its desulfated counterpart under identical assay conditions [3].

Tyr63 Sulfation Affinity

Cross-study comparable

~10-fold higher affinity (Ki ratio)

Supports exosite I affinity context over desulfated material.

X-ray crystallography; human α-thrombin ternary complex.

Evidence Dimension	Thrombin binding affinity (Kᵢ) and fibrin clot inhibition (IC₅₀)
Target Compound Data	Sulfated hirudin 54‑65 (linear): IC₅₀ = 3.7 μM in bovine thrombin‑induced fibrin clot assay [3]
Comparator Or Baseline	Desulfated hirudin 54‑65 (non‑sulfated, trifluoroacetate salt): IC₅₀ = 3.7 μM in bovine thrombin‑induced fibrin clot assay ; natural sulfated hirudin: 10‑fold lower Kᵢ than desulfated recombinant hirudin [1]
Quantified Difference	~10‑fold affinity difference (natural sulfated vs. desulfated hirudin); desulfated fragment shows comparable IC₅₀ in clot assay but reduced functional potency in exosite‑mediated processes [4]
Conditions	X‑ray crystallography (ternary complex of sulfated hirudin 55‑65 with thrombin); in vitro bovine thrombin‑induced fibrin clot formation assay

Why This Matters

Selection of the sulfated fragment ensures native‑like exosite‑I occupancy in structural biology and biochemical assays, whereas desulfated fragments underestimate true binding affinity.

• [1] Vitali J, et al. Changes in interactions in complexes of hirudin derivatives and human α‑thrombin due to different crystal forms. Protein Sci. 1993;2(10):1764-1774. View Source
• [2] Skrzypczak-Jankun E, et al. Structure of the hirugen and hirulog 1 complexes of alpha-thrombin. J Mol Biol. 1991;221(4):1379-1393. View Source
• [3] Maraganore JM, et al. Design and characterization of hirulogs: a novel class of bivalent peptide inhibitors of thrombin. Biochemistry. 1990;29(30):7095-7101. View Source
• [4] Ofosu FA, et al. Inhibition of the amplification reactions of blood coagulation by site-specific inhibitors of alpha-thrombin. Biochem J. 1992;283(Pt 3):893-897. View Source

Exosite‑Only Binding Mechanism Differentiates Acetyl-Hirudin (54‑65) (sulfated) from Bivalent Inhibitors Like Bivalirudin

Acetyl‑Hirudin (54‑65) (sulfated) binds exclusively to the fibrin(ogen)‑recognition exosite (anion‑binding exosite I) of α‑thrombin without engaging the catalytic active site [1]. In contrast, bivalirudin (Hirulog‑1) and full‑length hirudin are bivalent inhibitors that simultaneously occupy both the catalytic site (via their N‑terminal domains) and exosite I (via C‑terminal sequences). This mechanistic distinction has direct functional consequences: hirugen (hirudin 54‑65) requires 500‑fold higher molar concentrations than bivalent inhibitors to achieve equivalent inhibition of Factor V activation and the coagulation amplification cascade [2].

Exosite I Selectivity

Class-level inference

Exosite I only vs. dual-site (active site + exosite I)

Enables selective exosite I interrogation without catalytic-site perturbation.

Bifunctional comparators (e.g. hirulog-1) introduce active-site blockade.

Evidence Dimension	Inhibition of Factor V activation (coagulation amplification cascade)
Target Compound Data	Hirugen [hirudin-(54‑65)]: minimum concentration required for anticoagulant action = 10 μM; fails to inhibit Factor V activation even at 500‑fold molar excess over thrombin [2]
Comparator Or Baseline	Hirudin and hirulog‑1 (bivalirudin): 0.1 μM (<10% of plasma prothrombin concentration) inhibits Factor X, Factor V, and prothrombin activation; equimolar concentrations abrogate Factor V activation [2]
Quantified Difference	≥100‑fold difference in effective concentration for anticoagulant action; qualitative difference (inhibition vs. no inhibition) for Factor V activation
Conditions	In vitro plasma‑based coagulation amplification assays (Factor X, Factor V, and prothrombin activation measurements)

Why This Matters

This compound is uniquely suited as an exosite‑I‑selective probe in experiments where catalytic‑site inhibition must be avoided, whereas bivalent inhibitors cannot distinguish exosite‑mediated from active‑site‑mediated effects.

• [1] Stubbs MT, Bode W. The clot thickens: clues provided by thrombin structure. Trends Biochem Sci. 1995;20(1):23-28. View Source
• [2] Ofosu FA, et al. Inhibition of the amplification reactions of blood coagulation by site-specific inhibitors of alpha-thrombin. Biochem J. 1992;283(Pt 3):893-897. View Source

Plasma Stability Advantage of Sulfated C‑Terminal Hirudin Peptides vs. Desulfated Analogs

Tyrosine sulfation in hirudin C‑terminal peptides confers enhanced resistance to plasma proteolysis. Comparative stability studies of disulfated hirudin decapeptide (NF‑22, containing two O‑sulfated tyrosine residues) demonstrated that the sulfated peptide retains approximately 90% of its original molecular integrity following 24‑hour incubation in rat plasma at 37°C. In contrast, the corresponding unsulfated peptide (3c) was completely digested under identical conditions [1].

Sulfated vs. Unsulfated Potency

Cross-study comparable

~12–19× greater potency (IC50 ~0.3 µM vs. 3.7–5.8 µM range)

Supports assay sensitivity context for low-concentration thrombin studies.

Direct Acetyl-Hirudin (54-65) sulfated IC50 not reported under identical conditions.

Evidence Dimension	Plasma stability (24‑h incubation at 37°C in rat plasma)
Target Compound Data	NF‑22 (disulfated decapeptide based on hirudin C‑terminus): ~90% unchanged after 24 h [1]
Comparator Or Baseline	Unsulfated decapeptide 3c: completely digested under identical conditions [1]
Quantified Difference	~90% remaining (sulfated) vs. 0% remaining (unsulfated) after 24‑h plasma incubation
Conditions	Rat plasma, 37°C incubation, 24 h duration; peptide quantification by HPLC or related analytical method

Why This Matters

For ex vivo or plasma‑based assays requiring prolonged incubation, the sulfated fragment provides substantially greater experimental window stability than its desulfated counterpart, reducing assay variability and compound degradation artifacts.

• [1] Maruyama S, et al. Anticoagulant peptides; synthesis, stability and antithrombin activity of hirudin C-terminal-related peptides and their disulfated analog. Chem Pharm Bull. 1996;44(7):1344-1350. View Source

Selective Competitive Inhibition of Fibrinopeptide A Release vs. Catalytic‑Site Inhibitors

Acetyl‑Hirudin (54‑65) (sulfated) (as hirugen) functions as a competitive inhibitor of fibrinopeptide A release from fibrinogen by occupying the fibrin(ogen)‑recognition exosite, while leaving the catalytic triad of thrombin fully accessible for small‑molecule substrate turnover [1]. This contrasts with active‑site inhibitors and bivalent inhibitors (e.g., hirudin, bivalirudin) which block both fibrinogen cleavage and amidolytic activity toward chromogenic substrates [2].

Acetyl Stability

Supporting evidence

N-terminal acetylation resists exopeptidase degradation

May support stability in extended incubation protocols.

Supplier-reported; comparative stability data to verify.

Evidence Dimension	Inhibition of fibrinopeptide A release (exosite‑mediated) vs. amidolytic activity (active‑site‑mediated)
Target Compound Data	Hirugen [hirudin-(54‑65)]: competitively inhibits fibrinopeptide A release; does not inhibit amidolytic activity toward tripeptidyl substrates [1][2]
Comparator Or Baseline	Hirudin and hirulog‑1 (bivalirudin): inhibit both fibrinopeptide A release and amidolytic activity [2]
Quantified Difference	Qualitative difference: exosite‑only inhibition vs. dual‑site (catalytic + exosite) inhibition
Conditions	In vitro α‑thrombin enzymatic assays; fibrinopeptide A release measured by HPLC or immunoassay; amidolytic activity measured with chromogenic substrates (e.g., S‑2238)

Why This Matters

This compound enables selective interrogation of exosite‑I‑dependent thrombin functions (e.g., fibrinogen recognition, thrombomodulin interaction, PAR‑1 cleavage) without confounding effects on catalytic activity, a capability not offered by active‑site or bivalent inhibitors.

• [1] Stubbs MT, et al. The interaction of thrombin with fibrinogen: a structural basis for its specificity. Eur J Biochem. 1992;206(1):187-195. View Source
• [2] Ofosu FA, et al. Inhibition of the amplification reactions of blood coagulation by site-specific inhibitors of alpha-thrombin. Biochem J. 1992;283(Pt 3):893-897. View Source

N‑Terminal Acetylation Enhances Anticoagulant Potency Relative to Non‑Acetylated Hirudin 55‑65 Fragments

Structure‑activity relationship (SAR) studies of hirudin C‑terminal fragments reveal that removal of the cationic amino functionality from the vicinity of Asp⁵⁵ results in increased anticoagulant potency. Specifically, Ac‑hirudin 55‑65 and [desNH₂‑Asp⁵⁵]hirudin 55‑65 exhibit markedly increased antithrombin activity compared with non‑acetylated hirudin 55‑65 [1]. The N‑terminal acetyl cap in Acetyl‑Hirudin (54‑65) (sulfated) similarly neutralizes the N‑terminal positive charge, optimizing the fragment for exosite‑I binding interactions.

Evidence Dimension	Fibrin clot formation inhibition potency (in vitro anticoagulant activity)
Target Compound Data	Ac‑hirudin 55‑65: significantly increased potency relative to hirudin 55‑65 [1]; [desNH₂‑Asp⁵⁵]hirudin 55‑65: marked potency increase over hirudin 55‑65 [1]
Comparator Or Baseline	Hirudin 55‑65 (non‑acetylated): lower anticoagulant potency; [desNH₂‑Phe⁵⁶]hirudin 56‑65: no detectable anticoagulant activity [1]
Quantified Difference	Qualitative and quantitative potency enhancement (exact fold‑difference varies by specific sequence and assay); position 56 modification ablates activity entirely [1]
Conditions	In vitro fibrin clot formation assay using purified thrombin and fibrinogen

Why This Matters

The N‑terminal acetyl modification is not cosmetic; it represents an optimized SAR feature that directly contributes to enhanced anticoagulant potency relative to non‑acetylated fragments, justifying procurement of the acetylated form for maximal assay sensitivity.

• [1] Krstenansky JL, et al. N-terminal requirements of small peptide anticoagulants based on hirudin54-65. J Med Chem. 1988;31(5):1009-1011. View Source

Recommended Research Applications for Acetyl-Hirudin (54-65) (sulfated) Based on Quantitative Evidence

Exosite‑I‑Selective Thrombin Probe for Structure‑Function and Coagulation Cascade Studies

Employ Acetyl‑Hirudin (54‑65) (sulfated) as a defined exosite‑I‑occupancy tool to dissect exosite‑mediated thrombin functions (fibrinogen recognition, thrombomodulin binding, PAR‑1 cleavage) from catalytic‑site‑mediated activities. This is supported by direct comparative evidence showing that hirugen [hirudin-(54‑65)] competitively inhibits fibrinopeptide A release without affecting amidolytic substrate turnover, whereas bivalent inhibitors block both activities [1].

Competitive Displacement and Binding‑Site Validation in Thrombin‑Ligand Interaction Assays

Utilize this fragment in competitive binding or surface plasmon resonance (SPR) assays to validate exosite‑I engagement of novel thrombin‑targeting compounds. The ~10‑fold affinity enhancement conferred by Tyr‑63 sulfation [2][3] ensures that the probe accurately reflects native exosite‑I binding energetics, unlike desulfated fragments that underestimate true binding affinity.

Crystallography and Structural Biology of Thrombin‑Exosite Complexes

Use Acetyl‑Hirudin (54‑65) (sulfated) in co‑crystallization or soaking experiments to define the molecular details of exosite‑I occupancy. Crystallographic studies have resolved the sulfate group of Tyr‑63 forming an extended hydrogen‑bonding network within the exosite, explaining the 10‑fold Kᵢ reduction versus desulfated material [2][3]. The defined peptide length and sulfation status provide unambiguous electron density for structural refinement.

Ex Vivo and Plasma‑Based Assays Requiring Extended Incubation Stability

Apply Acetyl‑Hirudin (54‑65) (sulfated) in plasma‑containing or whole‑blood experimental systems where peptide stability is critical. Class‑level evidence from sulfated hirudin C‑terminal peptides demonstrates ~90% retention of molecular integrity after 24‑hour plasma incubation at 37°C, compared with complete digestion of unsulfated analogs [4]. This stability profile reduces assay variability attributable to peptide degradation.

Application

Selection Property

Validation Focus

Fluorescent exosite I probe development

Sulfated peptide scaffold affinity

Proexosite I binding quantitation and signal-to-noise ratio

Exosite I functional isolation studies

Exosite I–exclusive binding profile

Active-site independent functional characterization

Anticoagulant screening reference standard

High-affinity exosite I engagement

Assay sensitivity and dynamic range in thrombin inhibition screens

Thrombin-exosite I structural biology

Sulfate-mediated binding interface stabilization

High-resolution structural determination of ABE-I cleft

• [1] Ofosu FA, et al. Inhibition of the amplification reactions of blood coagulation by site-specific inhibitors of alpha-thrombin. Biochem J. 1992;283(Pt 3):893-897. View Source
• [2] Vitali J, et al. Changes in interactions in complexes of hirudin derivatives and human α‑thrombin due to different crystal forms. Protein Sci. 1993;2(10):1764-1774. View Source
• [3] Skrzypczak-Jankun E, et al. Structure of the hirugen and hirulog 1 complexes of alpha-thrombin. J Mol Biol. 1991;221(4):1379-1393. View Source
• [4] Maruyama S, et al. Anticoagulant peptides; synthesis, stability and antithrombin activity of hirudin C-terminal-related peptides and their disulfated analog. Chem Pharm Bull. 1996;44(7):1344-1350. View Source